Cas no 1803692-82-1 (Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1803692-82-1
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858268
• Update Time: 2025-11-01

Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-2-19-9(18)4-3-5(10(13,14)15)17-8(16)6(4)7(11)12/h3,7H,2H2,1H3,(H2,16,17)
• InChI Key： LRDFVRYHOPBAAF-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(F)(F)F)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1803692-82-1)

Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1803692-82-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of both difluoromethyl and trifluoromethyl groups, exhibits remarkable physicochemical properties, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API).

The synthesis of Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step reactions, including condensation, cyclization, and fluorination processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to improve yield and purity. Researchers have also investigated the compound's stability under various conditions, revealing its robustness in acidic and neutral environments, which is crucial for its application in pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its potential as an anticancer agent. Additionally, the presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are desirable traits for drug candidates. Further in vitro and in vivo studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

The application of Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate extends beyond medicinal chemistry. It has also been explored as a building block for the synthesis of agrochemicals and materials science. Its unique electronic properties, imparted by the fluorine substituents, make it a valuable component in the design of functional materials with applications in electronics and catalysis.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1803692-82-1) represents a versatile and promising compound in the fields of medicinal chemistry, agrochemicals, and materials science. Ongoing research aims to further optimize its synthesis, explore its biological activities, and expand its applications. This compound exemplifies the importance of fluorinated pyridines in modern chemical and pharmaceutical research, offering new opportunities for innovation and discovery.